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Compound of Interest

Compound Name: 2-Formylcinnamic acid

cat. No.: B562854

An In-Depth Technical Guide to the Physical Properties of 2-Formylcinnamic Acid

Introduction

2-Formylcinnamic acid, with the CAS number 130036-17-8, is an organic compound that
belongs to the class of cinnamic acids.[1][2][3] Cinnamic acid and its derivatives are
unsaturated carboxylic acids that occur naturally in various plants.[4] 2-Formylcinnamic acid's
structure, featuring a carboxylic acid group and an aldehyde group on the phenyl ring, makes it
a subject of interest in organic synthesis and materials science. For instance, it has been
utilized in the photocatalytic transformation of naphthalene and anthracene.[5][6] This guide
provides a comprehensive overview of the physical properties of 2-Formylcinnamic acid,
detailed experimental protocols for their determination, and a visualization of a relevant
synthetic pathway.

Physical and Chemical Properties

The key physical and chemical properties of 2-Formylcinnamic acid are summarized in the
table below. This data is essential for its handling, storage, and application in research and
development.
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Property Value Source(s)
Molecular Formula C10HsO3 [1112][6]
Molecular Weight 176.17 g/mol [1][2][6]
Appearance Light Tan Solid [1]

Melting Point 57-59 °C [1]
Solubility Soluble in DMSO and o

Methanol.[1]

Under inert gas (nitrogen or
Storage Temperature [1]
Argon) at 2-8°C.[1]

Experimental Protocols

Accurate determination of physical properties is crucial for the characterization and quality
control of chemical compounds. The following sections detail the methodologies for measuring
key physical properties of 2-Formylcinnamic acid.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range typically
signifies a high degree of purity, whereas a broad melting range often indicates the presence of
impurities.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[8][9]

Thermometer

Spatula[10]

Mortar and pestle (optional, for pulverizing the sample)[10]
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Procedure:

o Sample Preparation: A small amount of dry 2-Formylcinnamic acid is placed on a clean
surface. The open end of a capillary tube is tapped into the solid to pack a small amount of
the sample into the tube, to a height of about 1-3 mm.[7][8] The tube is then inverted and
tapped gently to ensure the solid falls to the sealed end.[9]

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.[9]

e Heating: The apparatus is turned on and the heating rate is adjusted.[9][10] For an unknown
sample, a rapid initial heating can be done to determine an approximate melting point.
Subsequently, a new sample is heated slowly, at a rate of about 1-2°C per minute, as the
temperature approaches the expected melting point.[9]

e Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
has turned into a clear liquid is recorded as the end of the melting range.[10]

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The solubility of 2-Formylcinnamic acid in various solvents is a key parameter for its use in
reactions and formulations.

Apparatus:

Test tubes and rack

Graduated cylinders or pipettes

Spatula

Balance

Vortex mixer or shaker

Procedure:
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e Qualitative Solubility:

o Place a small, pre-weighed amount of 2-Formylcinnamic acid (e.g., 25 mg) into a test
tube.[11]

o Add a small volume of the solvent to be tested (e.g., 0.75 mL of water) in portions.[11]
o After each addition, shake the test tube vigorously.[11]

o Observe if the solid dissolves completely. Classify the solubility as soluble, partially
soluble, or insoluble.

e Quantitative Solubility:

o Prepare a saturated solution of 2-Formylcinnamic acid in a specific solvent at a
controlled temperature by adding an excess amount of the solid to the solvent.[12]

o Agitate the mixture for a prolonged period to ensure equilibrium is reached.
o Separate the undissolved solid from the solution by filtration or centrifugation.

o Analyze a known volume of the saturated solution using a suitable analytical method (e.g.,
UV-Vis spectroscopy or HPLC) to determine the concentration of the dissolved solute.[13]

Spectroscopic Analysis

Spectroscopic techniques such as UV-Visible (UV-Vis), Fourier-Transform Infrared (FT-IR), and
Nuclear Magnetic Resonance (NMR) spectroscopy are used to elucidate the molecular
structure and confirm the identity of a compound.[14][15]

General Protocol for UV-Visible Spectroscopy:
e Instrumentation: A double-beam UV-Vis spectrophotometer is used.[14]

o Sample Preparation: A dilute solution of 2-Formylcinnamic acid is prepared in a suitable
solvent (e.g., methanol).
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» Data Acquisition: The UV-Vis spectrum is recorded over a wavelength range of 200-400 nm
using a quartz cuvette. The solvent is used as a blank for baseline correction.[14]

e Analysis: The wavelengths of maximum absorbance (Amax) are determined from the
spectrum.[14]

Synthesis Pathway Visualization

The Knoevenagel condensation is a widely used method for the synthesis of cinnamic acid and
its derivatives. It involves the reaction of an aromatic aldehyde with a compound containing an

active methylene group, such as malonic acid, in the presence of a basic catalyst like pyridine.
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Caption: Knoevenagel condensation for the synthesis of 2-Formylcinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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